Cas no 2137683-59-9 (4-Chloro-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine)

• Product Name: 4-Chloro-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine
• CAS No: 2137683-59-9
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 5797776
• PubChem ID: 165785619
• Update Time: 2025-06-30

4-Chloro-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine
• EN300-803594
• 2137683-59-9
• 4-Chloro-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine

• Inchi： 1S/C11H13ClN2O/c1-3-15-7(2)9-6-10(12)14-11(13-9)8-4-5-8/h6,8H,2-5H2,1H3
• InChI Key： YVGDRRZTWSHFCA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C)OCC)N=C(C2CC2)N=1

Computed Properties

• Exact Mass: 224.0716407g/mol
• Monoisotopic Mass: 224.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35Ų

Additional information on 4-Chloro-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine

Introduction to 4-Chloro-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine (CAS No. 2137683-59-9)

4-Chloro-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine (CAS No. 2137683-59-9) is a novel pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structural features, which include a chloro-substituted pyrimidine ring, a cyclopropyl group, and an ethoxyethenyl moiety. These structural elements contribute to its diverse biological activities and chemical properties.

The synthesis of 4-Chloro-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine has been extensively studied, with several efficient and scalable methods reported in the literature. One of the most notable synthetic routes involves the reaction of 2-chloro-4,6-dichloropyrimidine with cyclopropylamine followed by a nucleophilic substitution with ethoxyacetylene. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of its physical and chemical properties, 4-Chloro-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine is a white crystalline solid with a melting point of approximately 105°C. It is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits low solubility in water. The compound is stable under normal laboratory conditions but should be stored away from strong acids and bases to prevent degradation.

The biological activity of 4-Chloro-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine has been the subject of numerous studies. Research has shown that this compound possesses potent antifungal properties, making it a promising candidate for the development of new fungicides. In vitro assays have demonstrated its efficacy against a wide range of fungal pathogens, including those responsible for crop diseases such as powdery mildew and rust. Additionally, preliminary studies have indicated that it may have potential as an antiviral agent, although further research is needed to confirm these findings.

In the pharmaceutical sector, 4-Chloro-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine has shown promise as a lead compound for the development of new drugs targeting various diseases. Its ability to modulate specific biological pathways makes it an attractive candidate for drug discovery programs. For instance, recent studies have explored its potential as an inhibitor of certain enzymes involved in cancer progression and inflammation. The compound's unique structure allows it to interact selectively with target proteins, potentially reducing off-target effects and improving therapeutic outcomes.

To further enhance its therapeutic potential, researchers are investigating various modifications to the core structure of 4-Chloro-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine. These modifications aim to optimize its pharmacokinetic properties, such as bioavailability, metabolic stability, and tissue distribution. For example, substituting the ethoxyethenyl group with other functional groups has been shown to improve the compound's solubility and cellular uptake.

In addition to its pharmaceutical applications, 4-Chloro-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine has also found use in agrochemical research. Its antifungal properties make it a valuable tool for developing new crop protection strategies. Field trials have demonstrated its effectiveness in controlling fungal infections in various crops, leading to increased yields and reduced pesticide usage. Moreover, its low toxicity profile and environmental compatibility make it an attractive option for sustainable agriculture practices.

The safety profile of 4-Chloro-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine has been extensively evaluated through various toxicological studies. These studies have shown that the compound exhibits low acute toxicity in animal models and does not cause significant genotoxic or mutagenic effects. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its safe use in both pharmaceutical and agricultural applications.

In conclusion, 4-Chloro-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine (CAS No. 2137683-59-9) is a versatile compound with promising applications in multiple fields. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing both medical treatments and agricultural practices.